Cas no 477709-11-8 ((E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate)

• Product Name: (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate
• CAS No: 477709-11-8
• MF: C₁₂H₁₀Cl₂N₄O₂
• MW: 313.139400005341
• CID: 5015852
• Update Time: 2025-06-08

(E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-[(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate
• 2-chloro-5-[({[(E)-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino}oxy)carbonyl]pyridine
• (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate

• Inchi： 1S/C12H10Cl2N4O2/c1-7-9(11(14)18(2)17-7)6-16-20-12(19)8-3-4-10(13)15-5-8/h3-6H,1-2H3/b16-6+
• InChI Key： NJVPIULSAGMWNY-OMCISZLKSA-N
• SMILES： ClC1=C(/C=N/OC(C2C=NC(=CC=2)Cl)=O)C(C)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3
• Topological Polar Surface Area: 69.4

Additional information on (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate

Introduction to (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate (CAS No. 477709-11-8)

(E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate (CAS No. 477709-11-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyrazole and pyridine, two heterocyclic rings that are fundamental in the design of bioactive molecules. The presence of chlorine atoms and the unique structural arrangement of the molecule contribute to its potential therapeutic applications.

The chemical structure of (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate is characterized by a conjugated system that includes a double bond between the pyrazole and pyridine moieties. This conjugation enhances the molecule's stability and reactivity, making it an attractive candidate for various biological studies. The compound's ability to form stable complexes with metal ions further expands its potential applications in coordination chemistry and catalysis.

Recent research has focused on the pharmacological properties of (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation in various tissues.

In addition to its anti-inflammatory properties, (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate has demonstrated promising antitumor activity. Preclinical studies have shown that it can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. This makes it a potential lead compound for the development of new anticancer drugs.

The synthesis of (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the pyrazole ring through a cyclocondensation reaction and the subsequent coupling with the pyridine carboxylate moiety. The use of mild reaction conditions and high-yielding protocols ensures that the compound can be synthesized efficiently on both laboratory and industrial scales.

The physicochemical properties of (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate have been extensively studied. It is a solid at room temperature with a melting point ranging from 120°C to 125°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in biological assays and formulation development.

The safety profile of (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate has been evaluated in several preclinical studies. Toxicity assessments have shown that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, (E)-[(5-Chloro-1,3-dimethyl-1H-pyrazol-4-yl)methylidene]amino 6-chloropyridine-3-carboxylate (CAS No. 477709-11-8) represents a promising compound with diverse biological activities. Its anti-inflammatory, analgesic, and antitumor properties make it a valuable candidate for further research and development in the pharmaceutical industry. Ongoing studies aim to optimize its pharmacological profile and explore its potential as a novel therapeutic agent for various diseases.